Cas no 2362-62-1 (4-Methylbenzene-1-carbothioamide)

• Product Name: 4-Methylbenzene-1-carbothioamide
• CAS No: 2362-62-1
• MF: C₈H₉NS
• MW: 151.228760480881
• MDL: MFCD00173750
• CID: 84251
• PubChem ID: 737209
• Update Time: 2025-04-18

4-Methylbenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-Methylbenzothioamide
• 4-methylbenzene-1-carbothioamide
• 4-Methyl(thiobenzamide)
• 4-Methylbenzenethioamide
• 4-methylbenzenecarbothioamide
• thio-p-Toluamide
• : 4-METHYL(THIOBENZAMIDE)
• 4-methyl thiobenzamide
• 4-methyl-thiobenzoic acid amide
• p-Toluthioamide
• EN300-17445
• p-Methylthiobenzamide
• 4-methylbenzene carbothioamide
• 4-Methylthiobenzamide
• AB04365
• FT-0619060
• 4-Pmtb
• Z56939152
• Benzenecarbothioamide, 4-methyl-
• 2362-62-1
• H10917
• MFCD00173750
• SCHEMBL202776
• AKOS000200491
• STR03083
• A816812
• CHEMBL285350
• Benzenecarbothioamide,4-methyl-
• 4-Methylbenzenethioamide, 96%
• 4-Methylbenzenecarbothioamide #
• p-Methylthiobenzoylamide
• 4-Methyl-thiobenzamide
• FS-1641
• DTXSID20178295
• inverted exclamation markY97 %
• STK437019
• 4-Methylbenzene-1-carbothioamide

• MDL： MFCD00173750
• Inchi： 1S/C8H9NS/c1-6-2-4-7(5-3-6)8(9)10/h2-5H,1H3,(H2,9,10)
• InChI Key： QXYZSNGZMDVLKN-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(C)=CC=1)N

Computed Properties

• Exact Mass: 151.04600
• Monoisotopic Mass: 151.04557
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 58.1

Experimental Properties

• Color/Form: solid
• Density: 1.143 g/cm3
• Melting Point: 170-174 °C
• Boiling Point: 258.9 °C at 760 mmHg
• Flash Point: 110.4 °C
• Refractive Index: 1.633
• PSA: 58.11000
• LogP: 2.32950
• Solubility: Not determined

4-Methylbenzene-1-carbothioamide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：UN2811
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： S37/39-S26
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides